3-bromo-N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide

• IUPAC Name: 3-bromo-N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C20H16BrN5O2/c1-12-6-7-16(8-13(12)2)26-18-17(10-23-26)20(28)25(11-22-18)24-19(27)14-4-3-5-15(21)9-14/h3-11H,1-2H3,(H,24,27)
• InChI Key: UXDJMNXMNQGVQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)C4=CC(=CC=C4)Br)C
• Molecular Formula: C20H16BrN5O2
• Molecular Weight: 438.3 g/mol

Description

“3-bromo-N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide” is a chemical compound. Unfortunately, there is not much specific information available about this compound in the literature.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. Unfortunately, the specific molecular structure analysis for “3-bromo-N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide” is not available in the literature.

Chemical Reactions Analysis

The chemical reactions involving “3-bromo-N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide” are not detailed in the available literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and stability. Unfortunately, the specific physical and chemical properties for “3-bromo-N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide” are not detailed in the available literature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview: This compound exhibits structural features that could be harnessed for drug discovery. Its pyrazolo[3,4-d]pyrimidine scaffold and bromine substitution offer potential for targeting specific biological pathways.

Applications:

• Kinase Inhibitors : The pyrazolo[3,4-d]pyrimidine core is often used as a scaffold for developing kinase inhibitors. .

Organic Synthesis and Methodology

Overview: The synthesis of this compound involves interesting transformations, making it relevant in organic chemistry.

Applications:

• .
• .

Analytical Chemistry

Overview: The compound’s unique structure can be exploited in analytical methods.

Applications:

• .

Material Science

Overview: The compound’s properties may find applications in material science.

Applications:

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Unfortunately, the specific mechanism of action for “3-bromo-N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide” is not detailed in the available literature.

Future Directions

The future directions for research on “3-bromo-N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide” could involve further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Unfortunately, specific future directions are not detailed in the available literature.